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Compound of Interest

Compound Name: 3-Methyl-1-pentyne

Cat. No.: B3058855

Physical Properties of 3-Methyl-1-pentyne: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methyl-1-pentyne, a valuable building block in organic synthesis. The document details its
boiling point and density, outlines standardized experimental protocols for their determination,
and presents this information in a clear, accessible format for laboratory use.

Core Physical Characteristics

3-Methyl-1-pentyne is a colorless, highly flammable liquid. Its key physical properties are
summarized below, providing essential data for reaction setup, purification, and safety
considerations.

Quantitative Data Summary

The physical constants of 3-Methyl-1-pentyne have been determined and are presented here

for easy reference.
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Physical Property Value Units Conditions
Boiling Point 60 °C At 760 mmHg
Density 0.735 g/cm3 At 25°C

Experimental Protocols

The following sections describe detailed, standard laboratory procedures for the experimental
determination of the boiling point and density of volatile organic liquids such as 3-Methyl-1-
pentyne.

Determination of Boiling Point by Capillary Method
(Thiele Tube)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the capillary method using a Thiele tube provides an
accurate determination.

Apparatus and Materials:

Thiele tube

» High-boiling point mineral olil

e Thermometer (0-100 °C range, with 0.1 °C divisions)
o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e 3-Methyl-1-pentyne sample

e Bunsen burner or other heat source

e Stand and clamp

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3058855?utm_src=pdf-body
https://www.benchchem.com/product/b3058855?utm_src=pdf-body
https://www.benchchem.com/product/b3058855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: A small amount (approximately 0.5 mL) of 3-Methyl-1-pentyne is
placed into the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or
wire, ensuring the sample is level with the thermometer bulb. This assembly is then inserted
into the Thiele tube containing mineral oil, making sure the oil level is above the side arm.

Heating: The side arm of the Thiele tube is gently heated. The design of the tube ensures
uniform heating of the oil bath through convection currents.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a continuous and rapid stream of bubbles is
observed.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and
the liquid just begins to enter the capillary tube.

Data Recording: The temperature is recorded at this point. The procedure should be
repeated to ensure accuracy.

Determination of Density by Pychometer Method

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precisely known

volume, is used for accurate density measurements.

Apparatus and Materials:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube
Analytical balance (accurate to £0.0001 g)
3-Methyl-1-pentyne sample

Distilled water (for calibration)
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» Acetone (for cleaning and drying)

o Constant temperature water bath

Procedure:

e Pycnometer Calibration:

[e]

The pycnometer is thoroughly cleaned with distilled water and acetone and then dried
completely.

o The mass of the clean, dry, and empty pycnometer (m1) is accurately determined using an
analytical balance.

o The pycnometer is filled with distilled water of a known temperature (and thus known
density) and placed in a constant temperature water bath to reach thermal equilibrium.

o The stopper is inserted, and any excess water that emerges from the capillary is carefully
wiped away.

o The mass of the pycnometer filled with water (mz2) is determined.

o The volume of the pycnometer (V) is calculated using the density of water (p_water) at the
measurement temperature: V = (mz - m1) / p_water.

¢ Density Measurement of 3-Methyl-1-pentyne:

[¢]

The calibrated pycnometer is emptied, cleaned, and thoroughly dried.

o

The pycnometer is filled with the 3-Methyl-1-pentyne sample and brought to the same
constant temperature as the water calibration.

[¢]

The stopper is inserted, and any excess liquid is carefully removed.

[e]

The mass of the pycnometer filled with the sample (ms) is accurately measured.

o

The mass of the 3-Methyl-1-pentyne sample is calculated as m_sample = ms - ma.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3058855?utm_src=pdf-body
https://www.benchchem.com/product/b3058855?utm_src=pdf-body
https://www.benchchem.com/product/b3058855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The density of the sample (p_sample) is then calculated using the calibrated volume of the
pycnhometer: p_sample = m_sample / V.

Visualized Experimental Workflow

The logical flow for the experimental determination of these physical properties can be
visualized as a structured workflow, ensuring systematic and reproducible measurements in a
laboratory setting.
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Caption: Workflow for Physical Property Determination.
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 To cite this document: BenchChem. [Physical properties of 3-Methyl-1-pentyne (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058855#physical-properties-of-3-methyl-1-pentyne-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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